Cas no 1334376-99-6 ({4',17'-dioxaspiro[cyclohexane-1,5'-tetracyclo[8.7.0.0^{3,8}.0^{11,15}]heptadecane]-1',3'(8'),9',11'(15')-tetraen-16'-ylidene}amino N-[3-(trifluoromethyl)phenyl]carbamate)

${4',17'-dioxaspiro[cyclohexane-1,5'-tetracyclo[8.7.0.0^{3,8}.0^{11,15}]heptadecane]-1',3'(8'),9',11'(15')-tetraen-16'-ylidene}amino N-[3-(trifluoromethyl)phenyl]carbamate structure$

1334376-99-6 structure

Product Name:{4',17'-dioxaspiro[cyclohexane-1,5'-tetracyclo[8.7.0.0^{3,8}.0^{11,15}]heptadecane]-1',3'(8'),9',11'(15')-tetraen-16'-ylidene}amino N-[3-(trifluoromethyl)phenyl]carbamate

CAS No:1334376-99-6

MF:C₂₈H₂₇F₃N₂O₄

MW:512.520198106766

CID:6616694

PubChem ID:56724641

Update Time:2023-11-14

{4',17'-dioxaspiro[cyclohexane-1,5'-tetracyclo[8.7.0.0^{3,8}.0^{11,15}]heptadecane]-1',3'(8'),9',11'(15')-tetraen-16'-ylidene}amino N-[3-(trifluoromethyl)phenyl]carbamate Chemical and Physical Properties

Names and Identifiers

- 1334376-99-6
- (E)-2',3',9',10'-tetrahydrospiro[cyclohexane-1,8'-cyclopenta[c]pyrano[3,2-g]chromen]-4'(1'H)-one O-((3-(trifluoromethyl)phenyl)carbamoyl) oxime
- AKOS024534254
- F6170-0005
- {4',17'-dioxaspiro[cyclohexane-1,5'-tetracyclo[8.7.0.0^{3,8}.0^{11,15}]heptadecane]-1',3'(8'),9',11'(15')-tetraen-16'-ylidene}amino N-[3-(trifluoromethyl)phenyl]carbamate
- Inchi： 1S/C28H27F3N2O4/c29-28(30,31)18-6-4-7-19(15-18)32-26(34)37-33-25-21-9-5-8-20(21)22-14-17-10-13-27(11-2-1-3-12-27)36-23(17)16-24(22)35-25/h4,6-7,14-16H,1-3,5,8-13H2,(H,32,34)/b33-25+
- InChI Key： IIUDVBYJKWPCTO-INKHBPHZSA-N
- SMILES： FC(C1=CC=CC(=C1)NC(=O)O/N=C1\C2CCCC=2C2C(=CC3=C(C=2)CCC2(CCCCC2)O3)O\1)(F)F

Computed Properties

Exact Mass: 512.19229183g/mol
Monoisotopic Mass: 512.19229183g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 37
Rotatable Bond Count: 3
Complexity: 942
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 6.9
Topological Polar Surface Area: 69.2Å²

{4',17'-dioxaspiro[cyclohexane-1,5'-tetracyclo[8.7.0.0^{3,8}.0^{11,15}]heptadecane]-1',3'(8'),9',11'(15')-tetraen-16'-ylidene}amino N-[3-(trifluoromethyl)phenyl]carbamate Pricemore >>

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